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Compound of Interest

Compound Name: Calcium acetate

Cat. No.: B1195843

Application Notes: Calcium Acetate Solutions

Introduction

Calcium acetate, with the chemical formula Ca(C2Hs03)z, is a calcium salt of acetic acid.[1][2]
It is commonly found as a monohydrate (Ca(CH3zCOO)2-H20), a white, hygroscopic crystalline
solid.[2][3][4] This document provides detailed information on the properties, preparation, and
applications of calcium acetate solutions for laboratory and research purposes.

Physicochemical Properties

Calcium acetate is highly soluble in water and slightly soluble in methanol, but insoluble in
acetone, ethanol, and benzene.[1][2][5] A notable characteristic is its inverse solubility in water,
meaning it becomes less soluble as the temperature increases.[5] A 1% aqueous solution of
calcium acetate has a neutral pH of approximately 7, making it an effective buffering agent.[5]
The compound is stable under normal storage conditions but is hygroscopic.[6]

Table 1: Properties of Calcium Acetate
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Property Value References
Chemical Formula Ca(CzHs302)2 [1112]

Molar Mass 158.17 g/mol (anhydrous) [3]
Appearance ;/\(l):idte(;rh;/g\;)ds:ropic crystalline (106]
Odor Slight acetic acid odor [31[41[6]
Density ~1.50 g/cm?3 [3][6]

Melting Point Decomposes at >160°C [31[6]

pH (0.2M solution) 7.6 [6]

pH (1% solution) ~7.0 [5]

Table 2: Solubility of Calcium Acetate in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL) References
0 37.4 [2113105]
20 34.7 [21[31[5]
100 29.7 [21[3][5]

Applications in Research and Development

Calcium acetate solutions are utilized in various laboratory and industrial applications:

e Phosphate Binder: In pharmaceutical research and clinical settings, calcium acetate is used

to bind dietary phosphate in patients with kidney disease, helping to control

hyperphosphatemia.[2][5][7]

» Buffering Agent: Due to its ability to maintain a stable pH, it is used in various chemical and

biological experiments.[1][5][7]

» Food Additive: It serves as a preservative, stabilizer, and firming agent in food products.[2][5]
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» Synthesis of Acetone: Historically, it was a precursor for the synthesis of acetone.[2][4]
o Tofu Coagulant: It is an effective coagulant in the production of tofu from soy milk.[2]

e Environmental Remediation: It can be used to immobilize heavy metals in soil.[1]
Experimental Protocols

Protocol 1: Preparation of a 1 M Calcium Acetate Stock Solution

This protocol describes the preparation of 1 liter of a 1 Molar (1 M) calcium acetate stock
solution.

Materials and Equipment:

o Calcium acetate monohydrate (Ca(CH3COO)2-H20, Molar Mass: 176.18 g/mol )
» Deionized or distilled water

e 1000 mL volumetric flask

¢ Weighing boat or paper

e Analytical balance

e Magnetic stirrer and stir bar

e Spatula

e Funnel

o Personal Protective Equipment (PPE): Safety goggles, lab coat, gloves
Procedure:

» Calculation:

o To prepare a 1 M solution, the molar mass of the solute is needed. For calcium acetate
monohydrate, the molar mass is 176.18 g/mol .
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o For 1 liter of a 1 M solution, 1 mole of the substance is required.
o Therefore, the mass of calcium acetate monohydrate needed is 176.18 g.
e Weighing:
o Place a weighing boat on the analytical balance and tare it.
o Carefully weigh out 176.18 g of calcium acetate monohydrate using a spatula.

e Dissolving:

[e]

Add approximately 700-800 mL of deionized water to the 1000 mL volumetric flask.

o Place a magnetic stir bar in the flask.

o Using a funnel, carefully transfer the weighed calcium acetate monohydrate into the
volumetric flask.

o Place the flask on a magnetic stirrer and stir until the solid is completely dissolved. This
may take some time. Gentle warming can be applied to aid dissolution, but be mindful of
the inverse solubility of calcium acetate.

e Final Volume Adjustment:
o Once the solid is fully dissolved, remove the flask from the stirrer and take out the stir bar.

o Carefully add deionized water to the flask until the bottom of the meniscus reaches the
1000 mL calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

o Storage:

o Transfer the solution to a clearly labeled storage bottle. The label should include the name
of the solution (1 M Calcium Acetate), the date of preparation, and the initials of the
preparer.

o Store the solution in a tightly closed container in a cool, dry place.[6]
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Quality Control:

e pH Measurement: The pH of the prepared solution can be measured using a calibrated pH
meter. A 0.2 M solution should have a pH of approximately 7.6.[6]

e Assay: For applications requiring high precision, the concentration of the solution can be
verified using titration methods as described in pharmacopeial monographs.[8][9]

Diagrams
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Workflow for Preparation of Calcium Acetate Solution

Preparation Steps

Calculate required mass of Calcium Acetate Monohydrate

;

Weigh the calculated mass using an analytical balance Add ~700-800 mL of deionized water to a 1L volumetric flask

\ /

Transfer the weighed solid into the flask

:

Dissolve the solid completely using a magnetic stirrer

:

Adjust the final volume to 1L with deionized water

:

Homogenize the solution by inverting the flask

Stolalge

Transfer to a labeled storage bottle

:

Store in a cool, dry, and tightly sealed container

Click to download full resolution via product page

Caption: Workflow for preparing a calcium acetate solution.
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Factors Affecting Calcium Acetate Solubility

Calcium Acetate
Solubility in Water

Decreases with increasing temperature

(Inverse Solubility)

High in water,
ow in organic solvents

Solvent Type

Generally stable around neutral pH

Click to download full resolution via product page

Caption: Factors influencing the solubility of calcium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [preparation of calcium acetate solutions for laboratory
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195843#preparation-of-calcium-acetate-solutions-
for-laboratory-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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